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Compound of Interest |

(3aS,4S,6aR)-4-
Compound Name: Methoxytetrahydrofuro[3,4-
bjfuran-2(3H)-one
CAS No.: 866594-60-7
Cat. No.: B130599

An In-depth Technical Guide to the Solubility and Stability of CAS 866594-60-7

Introduction

In the landscape of pharmaceutical development and manufacturing, the purity of an active
pharmaceutical ingredient (API) is paramount. Impurities, even in trace amounts, can have
significant implications for the safety, efficacy, and stability of the final drug product. This guide
focuses on CAS 866594-60-7, chemically identified as (3aS,4S,6aR)-4-
Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one, a known process impurity related to the
synthesis of Darunavir, a critical antiretroviral medication used in the treatment of HIV.[1][2]

Understanding the physicochemical properties of such impurities is not merely an academic
exercise; it is a regulatory and safety imperative.[3][4] The solubility and stability of CAS
866594-60-7 directly influence its behavior during manufacturing, formulation, and storage, as
well as its potential physiological impact. This document serves as a comprehensive technical
resource for researchers, analytical scientists, and drug development professionals, providing
both a summary of known data and a detailed framework for experimental characterization. We
will delve into the core principles and methodologies required to build a robust solubility and
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stability profile, explaining the scientific rationale behind each experimental choice to ensure a
self-validating and authoritative approach.

Physicochemical Profile of CAS 866594-60-7

A foundational understanding begins with the basic physicochemical properties of the
molecule. These parameters are essential for designing relevant solubility and stability studies.

Property Value Source(s)

CAS Number 866594-60-7 [1][5]

(3aS,4S,6aR)-4-
Chemical Name Methoxytetrahydrofuro[3,4- [61[7]
b]furan-2(3H)-one

Synonym Lacton Darunavir Impurity 12 [1]
Molecular Formula C7H1004 [1][71[8]
Molecular Weight 158.15 g/mol [1107]
Appearance Off-White to Pale Yellow Solid [11[2]
Melting Point 126-128 °C (in isopropanol) [1][9]

Sealed in a dry environment at
Storage [2][5]
2-8°C or -20°C

Chemical Structure:
(Structure of (3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one)

CO[C@@H]1[C@H]2CC(=0)O[C@H]2CO1[7]

Solubility Profile: A Cornerstone of Characterization

Solubility is a critical attribute that governs a compound's behavior in various liquid media,
impacting everything from analytical method development to potential bioavailability.[10][11] A
thorough understanding of a compound's solubility profile is a prerequisite for any further
development or risk assessment.
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Known Solubility Data

Publicly available data on CAS 866594-60-7 is primarily qualitative. The compound has been
reported to be soluble in several common organic solvents. Computational predictions for
aqueous solubility exist but should be treated as estimates pending experimental verification.

Solvent Solubility Type Source(s)
Qualitative,

Methanol Soluble ) [1112][12]
Experimental
Quialitative,

Chloroform Soluble [1][2][6]

Experimental

Qualitative,

DMSO Soluble ) [12]
Experimental
Quantitative,

Water 37.7 - 84.3 mg/mL ) [5]
Predicted

Experimental Protocols for Definitive Solubility
Assessment

To move beyond qualitative descriptions, rigorous experimental determination is necessary.
The following protocols are designed to establish a comprehensive solubility profile.

Workflow for Solubility Determination
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Sample Preparation

Weigh Compound
(CAS 866594-60-7)

Thermodynamic Solubility (Shake-Hlask) Kinetic Solubility
Add excess solid to buffer Prepare high-concentration
(e.9.,pH1.2,45, 6.8) DMSO stock solution
Equilibrate (24-48h) Add DMSO stock to
with constant agitation aqueous buffer
Filter/Centrifuge Measure precipitation over time
to remove undissolved solid (e.g., nephelometry)
Quantify supernatant Kinetic Solubility Data
(HPLC-UV) (Concentration at precipitation)

l

Equilibrium Solubility Data
(mg/mL or uM)
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Prepare Solutions of
CAS 866594-60-7

Stress Conditions
/
Oxidation Thermal (Solid & Solution) Photolytic (ICH Q1B)
(e.g., 3% H202, RT) (e.g., 80°C) (UV/Vis exposure)

4 4

Analyze all samples with /

Stability-Indicating HPLC Method

Acid Hydrolysis Base Hydrolysis
(e.g., 0.1M HCI, 60°C) (e.g., 0.1M NaOH, RT)

Data Interpretation

( Identify Degradation Pathways ) ( Confirm Method Specificity ) [ E;gll))lillis; ::r::gfn'i]lic j

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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